Cas no 2229332-40-3 (tert-butyl N-4-methyl-5-(1-methylpiperazin-2-yl)-1,3-thiazol-2-ylcarbamate)

• Product Name: tert-butyl N-4-methyl-5-(1-methylpiperazin-2-yl)-1,3-thiazol-2-ylcarbamate
• CAS No: 2229332-40-3
• MF: C₁₄H₂₄N₄O₂S
• MW: 312.430961608887
• CID: 5928575
• PubChem ID: 165757042
• Update Time: 2025-05-19

tert-butyl N-4-methyl-5-(1-methylpiperazin-2-yl)-1,3-thiazol-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-methyl-5-(1-methylpiperazin-2-yl)-1,3-thiazol-2-ylcarbamate
• tert-butyl N-[4-methyl-5-(1-methylpiperazin-2-yl)-1,3-thiazol-2-yl]carbamate
• 2229332-40-3
• EN300-1886129

• Inchi： 1S/C14H24N4O2S/c1-9-11(10-8-15-6-7-18(10)5)21-12(16-9)17-13(19)20-14(2,3)4/h10,15H,6-8H2,1-5H3,(H,16,17,19)
• InChI Key： CADWUEWJOOPBFG-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OC(C)(C)C)=NC(C)=C1C1CNCCN1C

Computed Properties

• Exact Mass: 312.16199719g/mol
• Monoisotopic Mass: 312.16199719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 94.7Ų

Additional information on tert-butyl N-4-methyl-5-(1-methylpiperazin-2-yl)-1,3-thiazol-2-ylcarbamate

Comprehensive Overview of tert-butyl N-4-methyl-5-(1-methylpiperazin-2-yl)-1,3-thiazol-2-ylcarbamate (CAS No. 2229332-40-3)

The compound tert-butyl N-4-methyl-5-(1-methylpiperazin-2-yl)-1,3-thiazol-2-ylcarbamate (CAS No. 2229332-40-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This thiazole-derived carbamate is characterized by its unique structural features, including a piperazine ring and a tert-butyl carbamate group. These functional groups contribute to its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting metabolic pathways.

Recent trends in pharmaceutical research highlight the growing interest in heterocyclic compounds like tert-butyl N-4-methyl-5-(1-methylpiperazin-2-yl)-1,3-thiazol-2-ylcarbamate. Scientists are increasingly exploring its role in modulating enzyme activity and protein-protein interactions, which are critical in diseases such as cancer and neurodegenerative disorders. The compound's CAS No. 2229332-40-3 is frequently searched in academic databases, reflecting its relevance in modern medicinal chemistry.

One of the key advantages of this compound lies in its structural versatility. The presence of both a thiazole core and a piperazine moiety allows for diverse chemical modifications, making it a valuable scaffold for designing novel bioactive molecules. Researchers are particularly interested in its potential as a protease inhibitor or a receptor antagonist, given its ability to interact with various biological targets.

In the context of drug delivery systems, tert-butyl N-4-methyl-5-(1-methylpiperazin-2-yl)-1,3-thiazol-2-ylcarbamate has shown promise due to its balanced lipophilicity and solubility properties. These characteristics are crucial for optimizing bioavailability, a topic of high interest in pharmaceutical development. The compound's CAS No. 2229332-40-3 is often associated with studies on ADME (Absorption, Distribution, Metabolism, and Excretion) profiling, a critical step in preclinical research.

Another area of exploration is the compound's potential in combinatorial chemistry. Its modular structure allows for the generation of diverse libraries of derivatives, which can be screened for specific biological activities. This approach aligns with the current demand for high-throughput screening methodologies in drug discovery, a frequently searched topic in scientific literature.

The synthesis of tert-butyl N-4-methyl-5-(1-methylpiperazin-2-yl)-1,3-thiazol-2-ylcarbamate typically involves multi-step organic reactions, including amide coupling and cyclization processes. Researchers often optimize these synthetic routes to improve yield and purity, which are essential for scaling up production. The compound's CAS No. 2229332-40-3 is commonly referenced in patents and technical reports detailing these synthetic methodologies.

From a mechanistic perspective, the compound's biological activity is often attributed to its ability to form hydrogen bonds and van der Waals interactions with target proteins. This mode of action is particularly relevant in the design of small-molecule therapeutics, a hot topic in contemporary pharmacology. The thiazole ring, in particular, is known for its electron-rich nature, which facilitates interactions with biological macromolecules.

In summary, tert-butyl N-4-methyl-5-(1-methylpiperazin-2-yl)-1,3-thiazol-2-ylcarbamate (CAS No. 2229332-40-3) represents a compelling case study in the intersection of organic chemistry and drug discovery. Its structural complexity and functional diversity make it a valuable tool for researchers aiming to address unmet medical needs. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the development of next-generation therapeutics.